Cas no 2171847-31-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 2171847-31-5
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5834571
• PubChem ID: 165583375
• Update Time: 2025-05-26

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• EN300-1538652
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid
• 2171847-31-5

• Inchi： 1S/C27H26N2O5/c1-17(14-25(30)29-24-13-7-6-12-22(24)26(31)32)15-28-27(33)34-16-23-20-10-4-2-8-18(20)19-9-3-5-11-21(19)23/h2-13,17,23H,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YSSXZGYFPGEVAN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NC1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

Recent Advances in the Study of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS: 2171847-31-5)

In recent years, the compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS: 2171847-31-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and functional groups, has been explored for its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the benzoic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

A recent study published in the *Journal of Medicinal Chemistry* investigated the role of this compound in the synthesis of peptide-based inhibitors targeting protease enzymes. The researchers utilized 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid as a key building block to develop a series of novel inhibitors with enhanced binding affinity and selectivity. The study demonstrated that the incorporation of this compound into peptide sequences improved their stability and pharmacokinetic properties, paving the way for potential therapeutic applications in diseases such as cancer and viral infections.

Another significant advancement was reported in the field of bioconjugation, where 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid was employed as a linker molecule to attach fluorescent probes to proteins. This approach, detailed in a recent issue of *Bioconjugate Chemistry*, highlighted the compound's ability to facilitate site-specific labeling while maintaining the structural integrity and functionality of the target proteins. The study underscored the potential of this molecule in advancing imaging techniques and diagnostic tools.

Further research has also explored the compound's utility in solid-phase peptide synthesis (SPPS). A team of researchers from the University of Cambridge demonstrated that 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid could serve as an efficient handle for the attachment of peptides to resin supports, enabling the synthesis of complex peptide libraries with high purity and yield. This innovation has significant implications for the development of peptide-based drugs and biomaterials.

In conclusion, the compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS: 2171847-31-5) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate, coupled with its potential therapeutic and diagnostic applications, positions it as a valuable tool for future innovations in the field. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and development.